Cas no 71254-67-6 (7-methoxy-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione)

• Product Name: 7-methoxy-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
• CAS No: 71254-67-6
• MF: C₈H₈N₂O₄S
• MW: 228.225120544434
• MDL: MFCD09030728
• CID: 548170
• PubChem ID: 12528490
• Update Time: 2025-06-08

7-methoxy-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,4-Benzothiadiazin-3(4H)-one,7-methoxy-, 1,1-dioxide
• 7-METHOXY-1,1-DIOXO-1,4-DIHYDRO-2H-1LAMBDA6-BENZO[1,2,4]THIADIAZIN-3-ONE
• 7-methoxy-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-one
• 7-Methoxy-1,1-dioxo-1,4-dihydro-2H
• 7-methoxy-1,1-DIOXO-1,4-dihydrobenzo[1,2,4]thiadiazin-3-one
• 7-methoxy-1,2,4-benzothiadiazin-3(4H)one 1,1-dioxide
• 7-methoxy-2H,4H-benzo[e]1,2,4-thiadiazine-1,1,3-trione
• 7-methoxy-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one-1,1-dioxide
• 7-methoxy-3-oxo-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide
• I14-9913
• 7-methoxy-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
• XMLNLKMCNNIYHI-UHFFFAOYSA-N
• EN300-9468085
• 71254-67-6
• SCHEMBL3760039
• AC-18624
• 2H-1,2,4-Benzothiadiazin-3(4H)-one, 7-methoxy-, 1,1-dioxide
• 7-methoxy-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide
• BDBM50519805
• 7-methoxy-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-one
• AKOS015917532
• CS-0531076
• DTXSID00501441
• CHEMBL4531304
• 7-Methoxy-1,1-dioxo-1,4-dihydro-2H-
• 7-Methoxy-1lambda~6~,2,4-benzothiadiazine-1,1,3(2H,4H)-trione
• 7-Methoxy-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide
• 1lambda*6*-benzo[1,2,4]thiadiazin-3

• MDL： MFCD09030728
• Inchi： 1S/C8H8N2O4S/c1-14-5-2-3-6-7(4-5)15(12,13)10-8(11)9-6/h2-4H,1H3,(H2,9,10,11)
• InChI Key： XMLNLKMCNNIYHI-UHFFFAOYSA-N
• SMILES： S1(C2C=C(C=CC=2NC(N1)=O)OC)(=O)=O

Computed Properties

• Exact Mass: 228.02000
• Monoisotopic Mass: 228.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.468
• Refractive Index: 1.582
• PSA: 92.88000
• LogP: 2.06660

Additional information on 7-methoxy-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

Comprehensive Overview of 7-Methoxy-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione (CAS No. 71254-67-6)

The compound 7-methoxy-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione (CAS No. 71254-67-6) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a benzothiadiazine core with a methoxy substituent, makes it a subject of interest for its potential applications in medicinal chemistry and material science. Researchers are increasingly exploring its properties, including its stability, reactivity, and biological activity, to unlock new possibilities in drug development and industrial applications.

One of the key reasons for the growing interest in 7-methoxy-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione is its potential role in addressing contemporary health challenges. For instance, its structural similarity to other bioactive benzothiadiazine derivatives suggests it may have applications in managing metabolic disorders or inflammatory conditions. This aligns with current trends in healthcare, where there is a strong focus on discovering novel compounds that can target specific pathways with minimal side effects. The compound's methoxy group further enhances its lipophilicity, which could improve its bioavailability—a critical factor in drug design.

In addition to its pharmaceutical potential, CAS No. 71254-67-6 is also being studied for its utility in advanced materials. The benzothiadiazine scaffold is known for its electron-accepting properties, making it a candidate for use in organic electronics, such as solar cells or light-emitting diodes (LEDs). This ties into the broader societal push toward sustainable technologies, where researchers are actively seeking eco-friendly alternatives to traditional materials. The compound's ability to modulate electronic properties could position it as a valuable component in next-generation devices.

Another area of exploration for 7-methoxy-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione is its synthetic versatility. Chemists are investigating its reactivity under various conditions to develop efficient synthesis routes and derivatives. This is particularly relevant given the increasing demand for scalable and cost-effective production methods in the chemical industry. By optimizing the synthesis of this compound, researchers can pave the way for its broader adoption in both academic and industrial settings.

From a safety and regulatory standpoint, CAS No. 71254-67-6 has not been flagged as a hazardous substance, which simplifies its handling and transportation. This is an important consideration for laboratories and manufacturers looking to incorporate the compound into their workflows. However, as with any chemical, proper safety protocols should always be followed to ensure safe usage.

The future of 7-methoxy-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione looks promising, with ongoing research likely to uncover additional applications. Whether in pharmaceuticals, materials science, or other fields, this compound exemplifies the potential of heterocyclic chemistry to drive innovation. As scientists continue to explore its properties and derivatives, it may soon become a cornerstone in the development of new technologies and therapies.